Cas no 2680801-26-5 (7-azaspiro4.5decane-8-carbaldehyde)

• Product Name: 7-azaspiro4.5decane-8-carbaldehyde
• CAS No: 2680801-26-5
• MF: C₁₀H₁₇NO
• MW: 167.248082876205
• CID: 5649133
• PubChem ID: 165908929
• Update Time: 2025-05-19

7-azaspiro4.5decane-8-carbaldehyde Chemical and Physical Properties

Names and Identifiers

• 7-azaspiro[4.5]decane-8-carbaldehyde
• 2680801-26-5
• EN300-28270967
• 7-azaspiro4.5decane-8-carbaldehyde

• Inchi： 1S/C10H17NO/c12-7-9-3-6-10(8-11-9)4-1-2-5-10/h7,9,11H,1-6,8H2
• InChI Key： ANWNAMNRDWKPPN-UHFFFAOYSA-N
• SMILES： O=CC1CCC2(CN1)CCCC2

Computed Properties

• Exact Mass: 167.131014166g/mol
• Monoisotopic Mass: 167.131014166g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 173
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 29.1Ų

Additional information on 7-azaspiro4.5decane-8-carbaldehyde

Introduction to 7-azaspiro[4.5]decane-8-carbaldehyde (CAS No: 2680801-26-5)

7-azaspiro[4.5]decane-8-carbaldehyde, identified by its Chemical Abstracts Service (CAS) number 2680801-26-5, is a significant compound in the realm of organic chemistry and pharmaceutical research. This spirocyclic aldehyde features a unique structural framework comprising a nitrogen-containing heterocycle linked to a decane backbone, terminated with an aldehyde functional group. Such structural motifs have garnered considerable attention due to their potential in drug discovery and material science applications.

The compound's name, 7-azaspiro[4.5]decane-8-carbaldehyde, precisely describes its molecular architecture. The term "azaspiro" indicates the presence of a nitrogen atom integrated into a spirocyclic system, while "[4.5]" denotes the number of atoms in each spiro ring. The "-carbaldehyde" suffix highlights the aldehyde group at the 8-position of the decane ring, making it a versatile intermediate for further chemical transformations.

Recent advancements in medicinal chemistry have highlighted the importance of spirocyclic compounds due to their conformational rigidity and ability to mimic bioactive scaffolds found in natural products. The nitrogen atom in 7-azaspiro[4.5]decane-8-carbaldehyde introduces additional hydrogen bonding potential, enhancing its interaction with biological targets. This feature has prompted extensive exploration in the development of novel pharmacophores for therapeutic applications.

One of the most compelling aspects of this compound is its utility as a building block in synthetic chemistry. The aldehyde functionality serves as a reactive site for condensation reactions, enabling the construction of more complex molecules such as Schiff bases, heterocycles, and peptidomimetics. These derivatives have shown promise in modulating enzyme activity and receptor binding, making them valuable candidates for preclinical studies.

In the context of drug discovery, 7-azaspiro[4.5]decane-8-carbaldehyde has been investigated for its potential role in addressing neurological disorders.Spirocyclic structures are known to exhibit enhanced blood-brain barrier penetration, a critical factor for central nervous system (CNS) drug development. Preliminary studies suggest that derivatives of this compound may interact with neurotransmitter receptors, offering a novel approach to treating conditions such as Alzheimer's disease and Parkinson's disease.

The synthesis of 7-azaspiro[4.5]decane-8-carbaldehyde presents both challenges and opportunities for chemists. Traditional methods often involve multi-step processes requiring precise control over reaction conditions to achieve high yields and purity. However, recent innovations in catalytic systems and flow chemistry have improved accessibility to such complex molecules. These advancements not only streamline production but also reduce costs, making large-scale synthesis more feasible.

The pharmacological profile of 7-azaspiro[4.5]decane-8-carbaldehyde continues to be explored through high-throughput screening and computational modeling. By leveraging machine learning algorithms, researchers can predict binding affinities and metabolic stability, accelerating the optimization process. Such computational approaches are particularly valuable when dealing with intricate molecular frameworks like spirocyclic compounds.

Environmental considerations also play a crucial role in modern pharmaceutical research. The development of green chemistry methodologies has led to more sustainable synthetic routes for compounds like 7-azaspiro[4.5]decane-8-carbaldehyde. Techniques such as solvent-free reactions and biocatalysis minimize waste generation while maintaining high efficiency, aligning with global efforts to promote sustainable practices.

Future directions in the study of 7-azaspiro[4.5]decane-8-carbaldehyde may include exploring its role in polymer science and material engineering.Spirocyclic compounds are known for their unique mechanical properties, making them attractive candidates for designing advanced materials with applications ranging from coatings to biodegradable polymers.Such interdisciplinary approaches could unlock new possibilities beyond traditional pharmaceuticals.

In conclusion,7-azaspiro[4.5]decane-8-carbaldehyde (CAS No: 2680801-26-5) represents a fascinating compound with broad utility across multiple scientific domains.Scientific community continue investigate its potential benefits ,and ensure it contribute significantly advance human health technology .